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Compound of Interest

Compound Name: Dermostatin

Cat. No.: B085389

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the use and stability of Dermostatin, a
brand name for the polyene antifungal agent Nystatin, when solubilized in dimethyl sulfoxide
(DMSO) for laboratory applications. Adherence to these protocols is crucial for ensuring the
integrity and reproducibility of experimental results.

Introduction

Dermostatin (Nystatin) is a widely used antifungal agent that disrupts fungal cell membranes
by binding to ergosterol.[1][2] Due to its poor aqueous solubility, DMSO is a common solvent
for preparing stock solutions for in vitro and in vivo studies. However, the stability of Nystatin in
DMSO is a critical factor that can impact its biological activity. These notes provide a summary
of its solubility, stability, and handling recommendations, along with protocols for preparing and
analyzing Nystatin solutions.

Solubility of Nystatin in DMSO

Nystatin exhibits good solubility in DMSO, although the reported values vary across different
sources. It is recommended to perform initial solubility tests for your specific lot of Nystatin.
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Solvent Reported Solubility Notes

Solubility can be enhanced by
DMSO 5 mg/mL to >30.5 mg/mL][3][4] gentle warming (37°C) and

sonication.[4][5]

Up to 250 mg/mL[5] Achieved with sonication.[5]

Preparation of Nystatin Stock Solutions in DMSO

Proper preparation of stock solutions is essential to ensure the compound is fully dissolved and
stable.

Materials

o Nystatin powder

Anhydrous, sterile DMSO

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Protocol

Equilibrate Nystatin powder and DMSO to room temperature.

Weigh the desired amount of Nystatin powder in a sterile tube.

Add the calculated volume of DMSO to achieve the target concentration.

Vortex the solution vigorously until the powder is completely dissolved. A clear, bright yellow
solution should be obtained.[3]
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« If necessary, gently warm the solution to 37°C for a short period or use a sonicator to aid

dissolution.[4][5]

o Protect the stock solution from light by using amber tubes or wrapping clear tubes in foil.[6]

Stability of Nystatin in DMSO

Nystatin is susceptible to degradation by heat, light, oxygen, and extreme pH.[1][3] While

comprehensive quantitative stability data in pure DMSO is limited, the following

recommendations are based on available information.

Storage Condition

Recommended Storage
Duration

Notes

Room Temperature (in DMSO)

Prepare fresh daily[6]

General studies on compound
stability in DMSO at room
temperature show significant

degradation over time.[7][8]

-20°C (in DMSO)

Up to 24 hours for short-term
storage.[6] Some sources
suggest storage for several
months is possible, but

gquantitative data is lacking.[4]

Aliquot to avoid repeated
freeze-thaw cycles. Protect

from light.

37°C (in Tissue Culture Media)

Up to 3 days|3]

This indicates relative stability
in an experimental setting
once diluted from the DMSO

stock.

It is highly recommended to validate the stability of your Nystatin-DMSO stock solutions under

your specific laboratory conditions.

Experimental Protocols
Workflow for Preparation and Use of Nystatin-DMSO

Solutions
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Stock Solution Preparation

Weigh Nystatin Powder

:

Add Anhydrous DMSO

:

Vortex/Sonicate to Dissolve

i

Store in Aliquots at -20°C (Protected from Light)

Use within recommended timeframe

Experimental Use

Thaw Aliquot

:

Prepare Working Solution (Dilute in Media)

:

Apply to Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085389#dermostatin-stability-in-dmso-for-laboratory-
use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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